4-methyl-N-({2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)benzamide

• IUPAC Name: 4-methyl-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C21H17F3N2O2/c1-14-7-9-15(10-8-14)19(27)26-13-16-4-3-11-25-20(16)28-18-6-2-5-17(12-18)21(22,23)24/h2-12H,13H2,1H3,(H,26,27)
• InChI Key: IFOVXUVHNQPYFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC2=C(N=CC=C2)OC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C21H17F3N2O2
• Molecular Weight: 386.4 g/mol

Description

This compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Synthesis Analysis

The trifluoromethyl group is a functional group that has the formula -CF3. The naming of this group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom. Various methods exist to introduce this functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride. Another route to trifluoromethyl aromatics is the reaction of aryl iodides with trifluoromethyl copper.

Molecular Structure Analysis

The molecular structure of this compound includes a trifluoromethyl group, a pyridine ring, and a benzamide group. The molecules are connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms.

Chemical Reactions Analysis

The electron-withdrawing groups of trifluoromethyl and pyridine facilitated the amide bond cleavage and led to the in vivo formation of a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine. For this reason, trifluoromethyl-substituted compounds are often strong acids.

Future Directions

Trifluoromethyl group-containing drugs have been gaining attention in the last 20 years. They are found in more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA). Therefore, the future research directions might include the development of new drugs incorporating the trifluoromethyl group.